Cas no 1350563-51-7 (7-Methoxy-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine)

• Product Name: 7-Methoxy-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• CAS No: 1350563-51-7
• MF: C₆H₇N₅OS
• MW: 197.217678308487
• CID: 4586413
• PubChem ID: 135397643
• Update Time: 2025-10-30

7-Methoxy-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• D74229
• 1350563-51-7
• CS-0080612

• Inchi： 1S/C6H7N5OS/c1-12-5-3-4(10-11-9-3)7-6(8-5)13-2/h1-2H3,(H,7,8,9,10,11)
• InChI Key： BQEPPDPAXATZKJ-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(OC)=C2N=NNC2=N1

Computed Properties

• Exact Mass: 197.03713104g/mol
• Monoisotopic Mass: 197.03713104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 102Ų

Additional information on 7-Methoxy-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

Research Brief on 7-Methoxy-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine (CAS: 1350563-51-7)

7-Methoxy-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine (CAS: 1350563-51-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This triazolopyrimidine derivative exhibits unique structural features that make it a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its pharmacological properties, synthetic routes, and potential biological targets, positioning it as a compound of interest in the field of chemical biology and pharmaceutical research.

The compound's structure combines a triazole ring fused with a pyrimidine core, decorated with methoxy and methylthio substituents. These functional groups contribute to its chemical reactivity and interaction with biological targets. Recent research has focused on elucidating the compound's mechanism of action, particularly its ability to modulate enzyme activity and interfere with key cellular pathways. Preliminary findings suggest that 7-Methoxy-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine may exhibit inhibitory effects on certain kinases and other signaling proteins, making it a potential candidate for anticancer and anti-inflammatory therapies.

Synthetic approaches to 7-Methoxy-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine have been refined in recent years, with several research groups reporting improved yields and purity. The most common synthetic route involves the cyclization of appropriately substituted pyrimidine precursors under controlled conditions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis protocols, reducing the use of hazardous reagents and solvents while maintaining high product quality.

Pharmacological studies have revealed interesting structure-activity relationships (SAR) for this compound class. The methoxy group at position 7 appears to be crucial for maintaining biological activity, while the methylthio moiety at position 5 contributes to target binding affinity. Recent structure-based drug design efforts have focused on modifying these substituents to optimize pharmacokinetic properties and enhance target specificity. Computational modeling studies have provided valuable insights into the compound's binding modes with potential biological targets, facilitating rational drug design approaches.

In vitro and in vivo evaluations of 7-Methoxy-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine have demonstrated promising biological activities across various disease models. Notably, recent studies have reported its efficacy in inhibiting tumor cell proliferation in certain cancer types, with mechanisms involving interference with DNA replication and cell cycle progression. Additionally, the compound has shown potential as an anti-inflammatory agent, with demonstrated ability to modulate cytokine production in immune cells. These findings have spurred further investigation into its therapeutic potential and safety profile.

The compound's physicochemical properties, including solubility, stability, and membrane permeability, have been characterized in recent studies to assess its drug-like qualities. While the parent compound shows moderate bioavailability, research efforts are underway to develop prodrug strategies and formulation approaches to enhance its pharmacokinetic profile. These developments are crucial for advancing the compound through preclinical studies and potential clinical translation.

Recent patent filings and publications indicate growing commercial interest in 7-Methoxy-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine and its derivatives. Several pharmaceutical companies have included related structures in their drug discovery pipelines, particularly for oncology and inflammatory disease indications. The compound's versatility as a building block for further chemical modifications has also been recognized, with applications extending beyond therapeutic development to areas such as chemical probes and diagnostic tools.

Future research directions for this compound include detailed mechanistic studies to fully elucidate its molecular targets, optimization of its pharmacological properties through structural modifications, and comprehensive safety evaluations. The integration of advanced techniques such as cryo-EM for target visualization and AI-assisted drug design approaches may accelerate the development of improved analogs. As research progresses, 7-Methoxy-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine may emerge as a valuable tool compound or even a lead structure for new therapeutic agents in the chemical biology and pharmaceutical fields.